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Compound of Interest

Compound Name: 6-Fluoronicotinamide
CAS No.: 369-50-6
Cat. No.: B1268225
Get Quote
. J

Executive Summary & Hazard Profile

6-Fluoronicotinamide (CAS: 403-58-7) is a fluorinated pyridine derivative often used as a
pharmaceutical intermediate. While it is a stable solid under standard conditions, its disposal
requires specific protocols distinct from standard organic waste.

The Critical Differentiator: The presence of the Fluorine atom at the C6 position. Unlike
standard organic waste which combusts into

and

, the incineration of 6-Fluoronicotinamide generates Hydrogen Fluoride (HF) gas.
Consequently, this material must be directed to waste streams capable of scrubbing acid
gases, preventing damage to standard incinerators and ensuring regulatory compliance.

Rapid Hazard Reference (GHS Classification)
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Hazard Category Signal Word Hazard Statement Code

s ) Causes skin irritation.
Skin Irritation Warning o H315

o ) Causes serious eye
Eye Irritation Warning S H319
irritation.[1][2]

. May cause respiratory
STOT - SE Warning L H335
irritation.[1][2][3][4]

Data Source: Thermo Fisher Scientific SDS [1], Sigma-Aldrich SDS [2].

The "Fluorine Factor": Why Segregation Matters

As scientists, we must understand the downstream impact of our waste.

« Standard Incineration: Most non-halogenated organic waste is burned in kilns that may not
have advanced acid-scrubbing capabilities.

e The Risk: Burning 6-Fluoronicotinamide releases HF.

e The Protocol: You must classify this as Halogenated Organic Waste. Even if the material is
solid, if it is dissolved for disposal, it must enter the halogenated solvent stream. This
ensures it is sent to a facility equipped with wet scrubbers (typically caustic soda sprays) to
neutralize the HF.

Operational Disposal Workflow

The following decision tree illustrates the required logic for disposing of 6-Fluoronicotinamide

in various states.
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Figure 1: Decision logic for segregating fluorinated waste to ensure correct downstream
incineration.

Detailed Disposal Procedures
Scenario A: Solid Waste (Pure Substance)

Applicable to: Expired shelf stock, spill cleanup residues, or weighing boat residues.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a heavy-
duty hazardous waste bag (minimum 4 mil thickness). Glass is acceptable but poses a
breakage risk.

Transfer: Transfer the solid carefully inside a fume hood to avoid dust generation.

Labeling:
o Tag as "Hazardous Waste - Solid."

o Explicitly write: "Contains Fluorinated Organics."

Sealing: Screw the lid tight or goose-neck seal the bag with tape. Do not use staples.

Scenario B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Applicable to: 6-Fluoronicotinamide dissolved in solvents (Methanol, DMSO, DCM, etc.).

e The "Mixture Rule": If you dissolve 6-Fluoronicotinamide in a non-halogenated solvent (like
Ethanol), the entire volume becomes Halogenated Waste [3].

e Segregation: Pour into the Halogenated Solvent carboy (often red-tagged or specifically
designated in labs).

o Warning: Never pour into the "Non-Halogenated" (Organic) waste stream. Doing so
misclassifies the waste and violates EPA RCRA compliance regarding halogen content [3].
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o Compatibility Check: Ensure the solution pH is between 4 and 10. If the reaction mixture is
highly acidic (e.g., from acid hydrolysis steps), neutralize it before adding to the general
solvent waste drum to prevent dangerous off-gassing or polymerization.

Emergency Contingencies
Accidental Spills (Solid)

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves, safety goggles, and a lab
coat. If dust is visible in the air, use an N95 or P100 respirator.

o Containment: Do not dry sweep if it creates dust.[1][4] Cover the spill with wet paper towels
or use a HEPA-filtered vacuum dedicated to chemical cleanup.

o Decontamination: Wipe the surface with a dilute soap solution. Place all cleanup materials
(towels, gloves) into the Solid Hazardous Waste container described in Scenario A.

Exposure Response[1][3][5][6]

 Inhalation: Move to fresh air immediately. The fluorine moiety can cause respiratory tract
irritation (STOT SE 3) [1].[4]

o Skin Contact: Wash with soap and water for 15 minutes. Unlike pure HF, this compound
does not require Calcium Gluconate gel, but monitoring for irritation is required.

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][3] Remove contact lenses.[1][4]
Seek medical attention if irritation persists.

Regulatory Compliance (EPA/RCRA Context)

While 6-Fluoronicotinamide is not explicitly "P-listed" or "U-listed" by specific name in 40 CFR
261.33, it is regulated under the "Cradle-to-Grave" responsibility:

o Characteristic Waste: If the waste exhibits toxicity or is mixed with listed solvents (F-listed), it
adopts those codes.

e Halogenated Organic Compounds (HOCSs): EPA land disposal restrictions (LDR) strictly
regulate HOCs. They must be incinerated [3].
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» Drain Disposal:Strictly Prohibited. Do not flush down the sink. This compound is harmful to
aguatic life and difficult for municipal water treatment plants to degrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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